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Compound of Interest

Compound Name: Stafia-1

Cat. No.: B1193634 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Stafia-1 is a novel, potent, and selective small molecule inhibitor of the fictitious Tumor

Proliferation Kinase 1 (TPK1). The aberrant activation of the Raptor-Growth Factor (RGF)

signaling pathway, driven by mutations in TPK1, has been identified as a key oncogenic driver

in a subset of aggressive pancreatic ductal adenocarcinomas (PDAC). Stafia-1 is designed to

inhibit TPK1, thereby blocking downstream signaling, suppressing tumor growth, and inducing

apoptosis.

These application notes provide a comprehensive overview of the essential techniques and

protocols for evaluating the preclinical efficacy of Stafia-1, from in vitro biochemical assays to

in vivo tumor growth inhibition studies.

Stafia-1 Mechanism of Action
Stafia-1 exerts its therapeutic effect by targeting the constitutively active TPK1 kinase within

the RGF signaling cascade. The pathway, as illustrated below, is critical for cell proliferation

and survival.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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